(E)-S-Methyl 4-(4-methoxyphenyl)-2-oxobut-3-enethioate

Specification

• Molecular Formula: C12H12O3S
• Molecular Weight: 236.29 g/mol
• IUPAC Name: S-methyl (E)-4-(4-methoxyphenyl)-2-oxobut-3-enethioate
• Standard InChI: InChI=1S/C12H12O3S/c1-15-10-6-3-9(4-7-10)5-8-11(13)12(14)16-2/h3-8H,1-2H3/b8-5+
• Standard InChI Key: VGLDKXXFBDHOHI-VMPITWQZSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)C(=O)SC
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)C(=O)SC

Introduction

(E)-S-Methyl 4-(4-methoxyphenyl)-2-oxobut-3-enethioate, with the CAS number 1597410-42-8, is an organic compound characterized by its molecular formula C12H12O3S and a molecular weight of 236.29 g/mol. This compound is primarily used for laboratory purposes and is not intended for use in pharmaceuticals, cosmetics, or food additives.

Intended Use and Handling

This compound is intended for use in laboratory settings only. It is crucial to handle it with caution, as it may be subject to local regulations such as the Toxic Substances Control Act (TSCA) or similar laws. Users must ensure compliance with all relevant laws and regulations when handling this compound.

Safety Considerations

While specific safety data sheets (MSDS) are not available for this compound, it is essential to treat it with caution due to its potential unknown hazards and toxicity. Handling should be done by experienced personnel familiar with chemical safety protocols.

Comparison with Similar Compounds

Other compounds like ethyl 4-methoxy-2-oxobut-3-enoate (CAS 65260-60-8) and methyl (2E)-4-(4-methoxyphenyl)-4-oxobut-2-enoate (CAS 32149-29-4) share structural similarities but differ in their functional groups and applications. These compounds are often used in organic synthesis and may serve as precursors or intermediates in various chemical reactions.